Cas no 103969-80-8 (N-(2-Hydroxyethyl)-N-(2-hydroxypropyl)-N,N-dimethyl ammonium 2-ethylhexanoate)

• Product name: N-(2-Hydroxyethyl)-N-(2-hydroxypropyl)-N,N-dimethyl ammonium 2-ethylhexanoate
• CAS No: 103969-80-8
• MF: C₇H₁₈NO₂^.C₈H₁₅O₂-
• MW: 291.42682
• CID: 125957
• PubChem ID: 53431767

N-(2-Hydroxyethyl)-N-(2-hydroxypropyl)-N,N-dimethyl ammonium 2-ethylhexanoate Chemical and Physical Properties

Names and Identifiers

• N-(2-Hydroxyethyl)-N-(2-hydroxypropyl)-N,N-dimethyl ammonium 2-ethylhexanoate
• 2-ethylhexanoate,2-hydroxyethyl-(2-hydroxypropyl)-dimethylazanium
• 103969-80-8
• DTXSID30700389
• 2-Hydroxy-N-(2-hydroxyethyl)-N,N-dimethylpropan-1-aminium 2-ethylhexanoate

• Inchi： InChI=1S/C8H16O2.C7H18NO2/c1-3-5-6-7(4-2)8(9)10;1-7(10)6-8(2,3)4-5-9/h7H,3-6H2,1-2H3,(H,9,10);7,9-10H,4-6H2,1-3H3/q;+1/p-1
• InChI Key： QMNGPHGVKBMHRQ-UHFFFAOYSA-M
• SMILES： C(C(CCCC)C([O-])=O)C.OCC[N+](CC(O)C)(C)C

Computed Properties

• Exact Mass: 291.24109
• Monoisotopic Mass: 291.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 80.6A^2
• Surface Charge: 0
• XLogP3: nothing

Experimental Properties

• PSA: 80.59
• LogP: 0.38860